4-Chloro-6-(4-methylthiophen-3-YL)-1,3,5-triazin-2-amine

Lipophilicity Drug Discovery ADME Prediction
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C8H7ClN4S
Molecular Weight 226.69 g/mol
Cat. No. B13226866
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name4-Chloro-6-(4-methylthiophen-3-YL)-1,3,5-triazin-2-amine
Molecular FormulaC8H7ClN4S
Molecular Weight226.69 g/mol
Structural Identifiers
SMILESCC1=CSC=C1C2=NC(=NC(=N2)Cl)N
InChIInChI=1S/C8H7ClN4S/c1-4-2-14-3-5(4)6-11-7(9)13-8(10)12-6/h2-3H,1H3,(H2,10,11,12,13)
InChIKeyNMJAFZQXOGGDEN-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / 10 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

4-Chloro-6-(4-methylthiophen-3-YL)-1,3,5-triazin-2-amine Chemical Profile


4-Chloro-6-(4-methylthiophen-3-YL)-1,3,5-triazin-2-amine (CAS 1552918-86-1) is a heterocyclic small molecule belonging to the 2-amino-4-chloro-1,3,5-triazine class . It features a central s-triazine ring bearing a chlorine atom at position 4, a primary amine at position 2, and a 4-methylthiophen-3-yl substituent at position 6 [1]. With a molecular formula C8H7ClN4S and a molecular weight of 226.69 g/mol, its computed LogP (XLogP3-AA) is 2.3, indicative of moderate lipophilicity [1]. The compound is primarily offered as a research chemical or synthetic building block (typical purity 95%) and is catalogued under identifiers including AKOS021563182 and EN300-646692 [1]. Its structural framework is central to bioactive aminotriazine development, where the chlorine atom serves as a leaving group for nucleophilic aromatic substitution, enabling diversification into herbicidal and pharmacologically active derivatives [2].

Triazine-based synthetic building block with reactive C4-Cl for SNAr diversification
Supports herbicidal aminotriazine library synthesis and agrochemical intermediate research
4-Methylthiophen-3-yl group introduces sulfur-containing heterocyclic diversity distinct from phenyl analogs

4-Chloro-6-(4-methylthiophen-3-YL)-1,3,5-triazin-2-amine Substitution Risks


The 2-amino-4-chloro-1,3,5-triazine scaffold is highly sensitive to the nature and position of the 6-substituent. The chlorine atom at position 4 is a critical synthetic handle, enabling further derivatization through nucleophilic aromatic substitution (SNAr) to yield bioactive aminotriazines. However, the electronic and steric characteristics of the 6-aryl/heteroaryl group directly modulate the reactivity of this chlorine center, affecting both substitution kinetics and ultimate biological target engagement [1]. For the target compound, the 4-methylthiophen-3-yl group introduces a specific combination of sulfur-mediated electronic effects and methyl-group steric bulk that is absent in simple phenyl (4-chloro-6-phenyl-1,3,5-triazin-2-amine) or alternative thienyl (e.g., thiophen-2-ylmethyl) analogs. Even positional isomerism of the methyl group on the thiophene ring (e.g., 4-chloro-6-(5-methylthiophen-2-yl) vs. the 3-yl isomer) can alter molecular conformation, lipophilicity, and hydrogen-bonding capacity, as reflected in computed property differences. Consequently, substituting one analog for another without empirical validation risks divergent reactivity in downstream synthetic steps and loss of structure-activity relationship (SAR) integrity in biological screening campaigns.

6-Substituent
Thiophene electronic effects may shift C4-Cl reactivity compared to phenyl analogs; substitution kinetics require empirical validation
Positional Isomer
Methyl position on thiophene ring can alter lipophilicity and H-bonding profile; isomer mismatch risks divergent SAR outcomes
Physicochemical
TPSA, rotatable bond count, and solid-state properties differ from methylene-spaced or phenyl analogs; assay behavior may not transfer directly

4-Chloro-6-(4-methylthiophen-3-YL)-1,3,5-triazin-2-amine Differentiation Evidence


Lipophilicity Comparison Against Analogs

The computed partition coefficient (XLogP3-AA) of the target compound is 2.3 [1]. This value positions it between the less lipophilic phenyl analog 4-chloro-6-phenyl-1,3,5-triazin-2-amine (XLogP3-AA = 2.0, computed) and the more lipophilic 4-(methylthio)-6-(2-thienyl)-1,3,5-triazin-2-amine (XLogP3-AA = 2.8, computed) [2][3]. The 0.3–0.5 log unit difference indicates a distinct partitioning profile that can influence membrane permeability and non-specific binding in biological assays.

Lipophilicity
Cross-study comparable
XLogP3 = 2.3
Δ +0.3 vs phenyl
Δ −0.5 vs methylthio-thienyl
Supports distinct partitioning profile for permeability screening
Computed XLogP3-AA; assay re-validation recommended if substituting analogs
Lipophilicity Drug Discovery ADME Prediction

Polar Surface Area and H-Bonding Comparison

The topological polar surface area (TPSA) of the target compound is 92.9 Ų, with exactly 1 hydrogen bond donor (HBD) and 5 hydrogen bond acceptors (HBA) [1]. In contrast, 4-chloro-6-phenyl-1,3,5-triazin-2-amine has a TPSA of 64.7 Ų, 1 HBD, and 4 HBA [2]. The additional sulfur atom in the thiophene ring of the target compound contributes approximately 28.2 Ų of polar surface area and one additional HBA, which predictably reduces passive membrane permeability relative to the phenyl analog, as predicted by standard drug-likeness models (e.g., Veber rule).

Polar Surface Area
Cross-study comparable
TPSA = 92.9 Ų
Δ +28.2 Ų vs phenyl
HBA +1 vs phenyl
Reported TPSA increase may reduce passive permeability relative to phenyl analog
Veber rule context; thiophene sulfur adds polar surface
Polar Surface Area Drug-Likeness Permeability

Rotatable Bond Count and Conformational Flexibility

The target compound possesses exactly 1 rotatable bond (the bond connecting the triazine ring to the thiophene ring) [1]. This is identical to the phenyl analog but contrasts with 4-chloro-6-(thiophen-2-ylmethyl)-1,3,5-triazin-2-amine (CAS 1556478-86-4), which has a methylene spacer and thus 2 rotatable bonds [2]. The direct ring-to-ring linkage in the target compound restricts conformational freedom, which can be advantageous in target binding by reducing the entropic penalty upon complex formation.

Rotatable Bonds
Cross-study comparable
1 rotatable bond
Δ −1 vs methylene-spaced analog
More rigid scaffold may support conformational pre-organization in target binding
Direct triazine-thiophene linkage; may reduce entropic penalty
Conformational Flexibility Molecular Recognition Entropic Penalty

4-Chloro Leaving Group Reactivity

The chlorine atom at position 4 of 2-amino-4-chloro-1,3,5-triazines is established as a reactive site for SNAr with amines, enabling the generation of herbicidal aminotriazines [1]. While this reactivity is shared across the class, the electron-donating or -withdrawing nature of the 6-substituent modulates the reaction rate. Thiophene is electron-rich relative to phenyl, which may reduce the electrophilicity of the triazine ring at C4 compared to the phenyl analog, potentially requiring adjusted reaction conditions (e.g., higher temperature or stronger base) to achieve comparable substitution yields. Quantitative kinetic comparisons between the target compound and its phenyl analog have not been published; however, the electronic difference is inferred from the Hammett substituent constants of thienyl vs. phenyl groups.

C4-Cl Reactivity
Class-level inference
Thiophene donor group may moderate electrophilicity at C4
Supports SNAr reaction optimization context; verify substitution kinetics empirically
No published quantitative kinetic data for target compound
Nucleophilic Aromatic Substitution Library Synthesis Agrochemical Intermediates

Physical Form vs. Phenyl Analog

The phenyl analog, 2-amino-4-chloro-6-phenyl-1,3,5-triazine, is documented as a solid with a melting point of 212–216 °C and a purity of 95% . In contrast, the target compound, which incorporates a 4-methylthiophen-3-yl group, has a higher molecular weight (226.69 vs. 206.63 g/mol) and no publicly reported melting point, suggesting potentially different crystallinity and solubility properties that can impact formulation and assay preparation [1][2]. The thiophene sulfur introduces additional polarizability absent in the phenyl ring, which may alter solubility in organic solvents commonly used for biological testing (e.g., DMSO, ethanol).

Physical Form
Supporting evidence
MW 226.69 g/mol
mp not publicly reported
Δ MW +20.06 vs phenyl
Solid-state properties may differ; solubility in DMSO/ethanol may diverge
HTS procurement should verify dissolution behavior
Solid Form Handling Solubility Profile

4-Chloro-6-(4-methylthiophen-3-YL)-1,3,5-triazin-2-amine Application Scenarios


Herbicidal Aminotriazine Library Synthesis

The presence of the reactive 4-chloro group enables systematic diversification via SNAr with primary and secondary amines, a key step in generating herbicidal aminotriazine candidates as described in patent literature [1]. The 4-methylthiophen-3-yl substituent introduces heteroaromatic character distinct from simple phenyl-substituted intermediates, potentially yielding analogs with altered weed spectrum or crop selectivity. Researchers building triazine-based herbicide libraries should select this compound when sulfur-containing heterocyclic diversity is required in the 6-position.

Physicochemical Property Screening

With a computed LogP of 2.3 and TPSA of 92.9 Ų [2], this compound occupies a physicochemical property space distinct from both more lipophilic analogs (e.g., 4-(methylthio)-6-(2-thienyl) variant, LogP 2.8) and less polar phenyl analogs (LogP 2.0, TPSA 64.7 Ų). It is therefore suited for inclusion in property-based screening cascades where intermediate lipophilicity and moderate polar surface area are desired to balance permeability with solubility.

Conformationally Restricted Scaffold for Target Binding

The direct ring-to-ring linkage between the triazine core and the 4-methylthiophen-3-yl group results in only 1 rotatable bond [2], offering a more rigid scaffold compared to methylene-linked thiophene analogs. This rigidity is advantageous in fragment-based drug discovery and structure-based design programs, where minimizing conformational entropy can enhance binding affinity and facilitate crystallographic studies.

Electronic Effects on SNAr Reactivity

The electron-rich thiophene substituent is expected to moderate the electrophilicity of the C4 chlorine relative to the phenyl analog, as inferred from electronic properties [1]. This compound can serve as a model substrate for studying substituent electronic effects on SNAr kinetics, providing a valuable teaching or reaction optimization tool for process chemistry groups developing scale-up routes for 2,4,6-trisubstituted triazines.

Application
Selection Property
Validation Focus
Herbicidal aminotriazine library synthesis
Reactive C4-Cl SNAr handle
Substitution kinetics with target amines
Physicochemical property screening
Intermediate LogP / TPSA profile
Permeability-solubility balance in assay conditions
Conformationally restricted scaffold design
1 rotatable bond; rigid core
Binding affinity and crystallography studies
Substituent electronic effect studies
Thiophene electron-donating character
SNAr reaction optimization and scale-up
Research-use-only synthetic building block. Verify reactivity and physicochemical properties under your specific experimental conditions.
Quote Request

Request a Quote for 4-Chloro-6-(4-methylthiophen-3-YL)-1,3,5-triazin-2-amine

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.